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Compound of Interest

Compound Name: JMV7048

Cat. No.: B15608967

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for JMV7048 has been found in public

databases. JMV7048 is identified as a Protac (Proteolysis-targeting chimera) PXR (Pregnane

X Receptor) degrader, a potent, biologically active research compound. The following guidance

is based on best practices for handling high-potency research compounds and should be

supplemented by a thorough risk assessment by the user and consultation with your

institution's Environmental Health and Safety (EHS) department.

Immediate Safety and Handling Precautions
Due to its nature as a potent biological modulator, JMV7048 should be handled with a high

degree of caution to prevent exposure. Engineering controls, such as a certified chemical fume

hood or a glove box, should be the primary means of containment.

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling

JMV7048.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves. The outer glove should

be changed immediately upon

contamination. For chemicals

of unknown toxicity, a flexible

laminate glove can be worn

under a pair of heavy-duty

chemically resistant outer

gloves.[1][2]

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection in case the outer

glove is breached.[3]

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[3] A

face shield should be worn in

conjunction with goggles when

there is a high risk of

splashing.[2][4]

Protects eyes from splashes of

solutions containing the

compound.[3][4]

Body Protection

A fully buttoned lab coat. For

procedures with a higher risk

of splashes, a chemically

resistant apron over the lab

coat is recommended.[3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A respirator may be required

when working with the solid

compound to avoid dust

inhalation or when handling

solutions in poorly ventilated

areas.[5] The use of

respirators must be in

accordance with your

institution's respiratory

protection program.[2]

Minimizes the risk of inhaling

aerosolized particles or vapors.

All weighing and solution

preparation should be

performed inside a chemical

fume hood.[3]

Operational and Disposal Plans
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.[3]

Store the compound in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.[3]

Follow the supplier's recommendations for storage temperature, which is typically -20°C or

-80°C for solid compounds to ensure stability.[3]

Preparation of Stock Solutions:

All handling of the solid compound and preparation of stock solutions must be performed in a

certified chemical fume hood to minimize inhalation exposure.[3]

Use a dedicated set of spatulas and weighing paper for the solid compound.

Slowly add solvent (e.g., DMSO) to the solid to avoid aerosolization.[3]

Disposal Plan:

Solid Waste: All contaminated solid materials (e.g., gloves, pipette tips, vials, weighing

paper) should be collected in a designated, labeled hazardous waste container.[5]

Liquid Waste: Collect all liquid waste containing JMV7048 in a clearly labeled, sealed, and

appropriate hazardous waste container. Do not dispose of it down the drain.[5]

Unknowns: Do not mix JMV7048 waste with other chemical waste streams. If the exact

hazards are unknown, it should be treated as a chemical of unknown toxicity. Label all waste

containers with the full chemical name; do not use abbreviations.[6][7][8]

Contact your institution's EHS department for specific guidance on the disposal of potent

research compounds.

Experimental Workflow for Handling JMV7048
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Caption: A logical workflow for the safe handling of JMV7048.
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Known Biological Data for JMV7048
Parameter Value

Target PXR (Pregnane X Receptor)

Mechanism of Action PROTAC Degrader

DC50 (Half-maximal Degradation

Concentration)
379 nM

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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